Cas no 372-27-0 (Ethyl 3-Bromo-4,4,4-trifluorobutyrate)

• Product Name: Ethyl 3-Bromo-4,4,4-trifluorobutyrate
• CAS No: 372-27-0
• MF: C₆H₈BrF₃O₂
• MW: 249.025732040405
• CID: 2618636
• PubChem ID: 56587775
• Update Time: 2025-04-21

Ethyl 3-Bromo-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Bromo-4,4,4-trifluorobutyrate
• MFCD00092811
• ethyl 3-bromo-4,4,4-trifluorobutanoate
• XFKQPVDTUJALPE-UHFFFAOYSA-N
• SCHEMBL8630207
• 372-27-0
• AKOS007930427

• Inchi： 1S/C6H8BrF3O2/c1-2-12-5(11)3-4(7)6(8,9)10/h4H,2-3H2,1H3
• InChI Key： XFKQPVDTUJALPE-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)CC(=O)OCC

Computed Properties

• Exact Mass: 247.96598Da
• Monoisotopic Mass: 247.96598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters